2-(3,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide

• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-(5-methoxy-2-morpholin-4-ylphenyl)acetamide
• InChI: InChI=1S/C21H26N2O4/c1-15-4-5-18(12-16(15)2)27-14-21(24)22-19-13-17(25-3)6-7-20(19)23-8-10-26-11-9-23/h4-7,12-13H,8-11,14H2,1-3H3,(H,22,24)
• InChI Key: NMLJKTUIVKXOOJ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)OC)N3CCOCC3)C

Description

2-(3,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide, also known as DMXAA, is a synthetic compound that has been of interest in scientific research due to its potential anti-cancer properties.

Mechanism of Action

2-(3,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide is believed to work by activating the immune system to attack cancer cells. It does this by binding to a protein called STING (stimulator of interferon genes) which triggers the production of interferon and other immune system molecules. This leads to the destruction of cancer cells and the inhibition of tumor growth.
Biochemical and Physiological Effects:
2-(3,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide has been shown to have a number of biochemical and physiological effects. It increases the production of cytokines and chemokines, which are immune system molecules that help to fight cancer. It also increases the production of nitric oxide, which can cause blood vessels to dilate and increase blood flow to tumors. Additionally, 2-(3,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide has been shown to inhibit angiogenesis, the process by which tumors form new blood vessels to support their growth.

Advantages and Limitations for Lab Experiments

One advantage of 2-(3,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide is that it has been shown to be effective in a variety of cancer types, making it a promising candidate for further research. However, 2-(3,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide has also been shown to have limitations in lab experiments. It is highly toxic and can cause significant side effects in animal models. Additionally, its mechanism of action is not fully understood, which makes it difficult to predict its effectiveness in humans.

Future Directions

There are a number of future directions for 2-(3,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide research. One area of interest is in developing new formulations of the compound that can be delivered directly to tumors, which would reduce its toxicity and increase its effectiveness. Additionally, researchers are working to identify biomarkers that can predict which patients are most likely to respond to 2-(3,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide treatment. Finally, there is interest in exploring the use of 2-(3,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide in combination with other cancer treatments, such as immunotherapy and targeted therapy, to enhance its effectiveness.

Synthesis Methods

2-(3,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide can be synthesized through a series of chemical reactions starting with 3,4-dimethylphenol and 5-methoxy-2-(4-morpholinyl)aniline. The two compounds are first reacted with thionyl chloride to form the corresponding chlorides. These chlorides are then reacted with sodium acetate and acetic anhydride to form the final product, 2-(3,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide.

Scientific Research Applications

2-(3,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide has been studied for its potential anti-cancer properties. It has been shown to induce tumor necrosis and inhibit tumor growth in various types of cancer, including lung, breast, and colon cancer. 2-(3,4-dimethylphenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide has also been shown to enhance the effectiveness of chemotherapy drugs when used in combination.